Cas no 2228267-89-6 (1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 2228267-89-6
• MF: C₉H₉BrN₂O₃
• MW: 273.083361387253
• CID: 6415478
• PubChem ID: 165689142
• Update Time: 2025-10-31

1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid
• 2228267-89-6
• EN300-1926006

• Inchi： 1S/C9H9BrN2O3/c10-5-3-11-7(12-4-5)9(8(14)15)1-6(13)2-9/h3-4,6,13H,1-2H2,(H,14,15)
• InChI Key： DFIPKMNLERWDLU-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(C(=O)O)CC(C2)O)=NC=1

Computed Properties

• Exact Mass: 271.97965g/mol
• Monoisotopic Mass: 271.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.3Ų

Additional information on 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid

Professional Introduction to 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic Acid (CAS No. 2228267-89-6)

1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228267-89-6, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a 5-bromopyrimidin-2-yl moiety, which is a key pharmacophore in many bioactive molecules, alongside a hydroxyl group and a cyclobutane ring, contributing to its diverse chemical reactivity and biological significance.

The synthesis of 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid involves a series of well-designed chemical reactions that highlight the expertise in organic synthesis. The presence of the bromine atom in the pyrimidine ring enhances the compound's utility as a building block for further functionalization, making it particularly valuable in medicinal chemistry. The hydroxyl group, on the other hand, provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets.

Recent advancements in the field of drug design have underscored the importance of heterocyclic compounds like 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid. These compounds often exhibit favorable pharmacokinetic properties and can be tailored to interact with specific biological pathways. For instance, studies have shown that pyrimidine derivatives can serve as effective inhibitors of enzymes involved in cancer progression. The cyclobutane ring in this compound adds another layer of complexity, potentially influencing both the solubility and metabolic stability of any derivatives synthesized from it.

In the context of current research, 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid has been explored for its potential role in developing novel therapeutic agents. The bromopyrimidine moiety is particularly interesting because it can be easily modified through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional functional groups. This flexibility makes it an attractive scaffold for creating libraries of compounds for high-throughput screening.

The hydroxyl group in the molecule also opens up possibilities for further derivatization, including etherification or esterification, which can alter the compound's solubility and bioavailability. Such modifications are essential for optimizing drug candidates for clinical use. Moreover, the cyclobutane ring can influence the conformational preferences of the molecule, potentially affecting its binding affinity to biological targets.

One of the most compelling aspects of 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid is its potential application in addressing unmet medical needs. For example, researchers have been investigating its role in developing treatments for neurological disorders, where precise targeting of specific enzymes or receptors is crucial. The structural features of this compound make it a promising candidate for designing molecules that can cross the blood-brain barrier and exert their effects selectively.

The synthesis and characterization of this compound have also contributed to our understanding of reaction mechanisms and synthetic methodologies. The use of advanced spectroscopic techniques, such as NMR and mass spectrometry, has provided valuable insights into the structure-property relationships of 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid and its derivatives. These studies not only enhance our knowledge but also pave the way for more efficient synthetic routes.

In conclusion, 1-(5-bromopyrimidin-2-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228267-89-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.